Cas no 1804888-16-1 (Methyl 2,6-bis(trifluoromethyl)-3-ethylphenylacetate)
Methyl 2,6-bis(trifluoromethyl)-3-ethylphenylacetate is a fluorinated aromatic ester with a highly substituted phenyl ring, offering unique steric and electronic properties. The presence of trifluoromethyl groups enhances its lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical applications. The ethyl substituent further modulates steric hindrance, influencing reactivity and selectivity in synthetic transformations. This compound is particularly useful as an intermediate in the synthesis of bioactive molecules, where its electron-withdrawing trifluoromethyl groups can improve binding affinity and bioavailability. Its stability under various reaction conditions also makes it a versatile building block in organic synthesis.
1804888-16-1 structure
Product Name:Methyl 2,6-bis(trifluoromethyl)-3-ethylphenylacetate
CAS No:1804888-16-1
MF:C13H12F6O2
MW:314.223605155945
CID:5038638
Update Time:2025-06-08
Methyl 2,6-bis(trifluoromethyl)-3-ethylphenylacetate Chemical and Physical Properties
Names and Identifiers
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- Methyl 2,6-bis(trifluoromethyl)-3-ethylphenylacetate
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- Inchi： 1S/C13H12F6O2/c1-3-7-4-5-9(12(14,15)16)8(6-10(20)21-2)11(7)13(17,18)19/h4-5H,3,6H2,1-2H3
- InChI Key： ARVYWTLPRRPSJG-UHFFFAOYSA-N
- SMILES： FC(C1C(=CC=C(C(F)(F)F)C=1CC(=O)OC)CC)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 363
- XLogP3: 4.3
- Topological Polar Surface Area: 26.3
Methyl 2,6-bis(trifluoromethyl)-3-ethylphenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010000450-1g |
Methyl 2,6-bis(trifluoromethyl)-3-ethylphenylacetate |
1804888-16-1 | 97% | 1g |
1,579.40 USD | 2021-07-06 |
Methyl 2,6-bis(trifluoromethyl)-3-ethylphenylacetate Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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